2-(2-Chlorophenyl)propanal

• Molecular Formula: C9H9ClO
• Molecular Weight: 168.62 g/mol
• IUPAC Name: 2-(2-chlorophenyl)propanal
• InChI: InChI=1S/C9H9ClO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-7H,1H3
• InChI Key: VROMJSDIQMATBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C=O)C1=CC=CC=C1Cl

Description

2-(2-Chlorophenyl)propanal is a useful research compound. Its molecular formula is C9H9ClO and its molecular weight is 168.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2-chlorophenyl)-1-methoxypropene (712 mg, 3.9 mmol) in ether (8 ml) at 0° C. was added perchloric acid (70%, 3 ml). After stirring for 1 h the solution was diluted with ether (8 ml) and washed with water (2×20 ml). The organic phase was separated, dried (Na2SO4) and evaporated. The crude 2-(2-chlorophenyl)propanal was isolated as a colourless oil and used without further purification.